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Compound of Interest

Compound Name: Phenyl vinyl ether

Cat. No.: B1213313 Get Quote

Introduction

Phenyl vinyl ether is a valuable reagent in the field of organic synthesis, particularly in its

application as a dienophile in Diels-Alder cycloaddition reactions. Due to the electron-donating

nature of the phenoxy group, phenyl vinyl ether is an electron-rich alkene. This electronic

property dictates its primary role in inverse-electron-demand Diels-Alder (IEDDA) reactions. In

this type of reaction, an electron-rich dienophile, such as phenyl vinyl ether, reacts with an

electron-poor diene. This is the reverse of the "normal" Diels-Alder reaction, where an electron-

poor dienophile reacts with an electron-rich diene.

The IEDDA reaction involving phenyl vinyl ether provides a powerful tool for the synthesis of

various heterocyclic compounds and has found significant applications in bioorthogonal

chemistry, particularly in "click-to-release" systems.

Mechanism of Action

The reaction of phenyl vinyl ether in an IEDDA cycloaddition proceeds through a concerted

[4+2] cycloaddition mechanism. The highest occupied molecular orbital (HOMO) of the phenyl
vinyl ether interacts with the lowest unoccupied molecular orbital (LUMO) of the electron-poor

diene. This interaction leads to the formation of a six-membered ring adduct. In many cases,

particularly with highly electron-deficient dienes like tetrazines, the initial cycloadduct is

unstable and undergoes a subsequent elimination or rearrangement to yield a stable aromatic

product.
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A prominent example is the reaction with a 1,2,4,5-tetrazine derivative. The reaction proceeds

via an initial [4+2] cycloaddition, followed by a retro-Diels-Alder reaction with the expulsion of

dinitrogen gas (N₂). The resulting dihydropyridazine intermediate then readily eliminates phenol

to form a stable pyridazine product. This "click-to-release" characteristic is highly valuable for

applications in drug delivery and chemical biology, where the release of a phenol-containing

molecule can be triggered by the addition of a tetrazine.[1]

Key Applications
Synthesis of Pyridazines: The reaction of phenyl vinyl ether with 1,2,4,5-tetrazines is a

reliable method for the synthesis of substituted pyridazines.

Bioorthogonal Chemistry: The IEDDA reaction of phenyl vinyl ether is bioorthogonal,

meaning it can proceed in a biological environment without interfering with native

biochemical processes. This has led to its use in:

"Click-to-Release" Systems: Phenyl vinyl ether can be used as a caging group for

phenols. The phenol can be released in a controlled manner upon the introduction of a

tetrazine.[1]

Fluorescent Probes: By incorporating phenyl vinyl ether as a quencher for a fluorophore,

its reaction with a tetrazine can lead to the release of the fluorophore and a restoration of

fluorescence, enabling detection of specific molecules or events.

Experimental Data
The following table summarizes the quantitative data for a representative IEDDA reaction

between phenyl vinyl ether and 3,6-di(pyridin-2-yl)-1,2,4,5-tetrazine.[1]
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Experimental Protocols
Protocol 1: Inverse-Electron-Demand Diels-Alder
Reaction of Phenyl Vinyl Ether with 3,6-di(pyridin-2-
yl)-1,2,4,5-tetrazine
This protocol describes the reaction of phenyl vinyl ether with 3,6-di(pyridin-2-yl)-1,2,4,5-

tetrazine, leading to the formation of phenol and 3,6-di(pyridin-2-yl)pyridazine.[1]

Materials:

Phenyl vinyl ether

3,6-di(pyridin-2-yl)-1,2,4,5-tetrazine

Dichloromethane (DCM), anhydrous

Round-bottom flask

Magnetic stirrer and stir bar

Standard laboratory glassware for workup and purification

High-performance liquid chromatography (HPLC) or Gas chromatography–mass

spectrometry (GC-MS) for analysis

Procedure:

Reaction Setup: To a dry round-bottom flask containing a magnetic stir bar, add phenyl vinyl
ether (1.0 equivalent).

Reagent Addition: Dissolve the phenyl vinyl ether in anhydrous dichloromethane. To this

solution, add 3,6-di(pyridin-2-yl)-1,2,4,5-tetrazine (2.0 equivalents).

Reaction Conditions: Stir the reaction mixture at room temperature for 72 hours. The

progress of the reaction can be monitored by HPLC or GC-MS.

Workup and Purification:
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Upon completion of the reaction, concentrate the mixture under reduced pressure to

remove the solvent.

The crude product can be purified by column chromatography on silica gel to isolate the

phenol and 3,6-di(pyridin-2-yl)pyridazine products.

Analysis: Confirm the identity and purity of the isolated products using standard analytical

techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry. The yields of the products

are determined after purification.

Visualizations
Reaction Mechanism
Caption: Mechanism of the IEDDA reaction of phenyl vinyl ether.

Experimental Workflow
Caption: Workflow for the synthesis of pyridazine from phenyl vinyl ether.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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